Cas no 1805245-59-3 (4-Bromo-5-cyano-2-ethylbenzoic acid)
4-Bromo-5-cyano-2-ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-cyano-2-ethylbenzoic acid
-
- Inchi: 1S/C10H8BrNO2/c1-2-6-4-9(11)7(5-12)3-8(6)10(13)14/h3-4H,2H2,1H3,(H,13,14)
- InChI Key: WLDICYZOPWHWAM-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CC(C(=O)O)=C(C=1)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- XLogP3: 2.7
- Topological Polar Surface Area: 61.1
4-Bromo-5-cyano-2-ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000491-250mg |
4-Bromo-5-cyano-2-ethylbenzoic acid |
1805245-59-3 | 97% | 250mg |
480.00 USD | 2021-07-06 | |
| Alichem | A010000491-500mg |
4-Bromo-5-cyano-2-ethylbenzoic acid |
1805245-59-3 | 97% | 500mg |
798.70 USD | 2021-07-06 | |
| Alichem | A010000491-1g |
4-Bromo-5-cyano-2-ethylbenzoic acid |
1805245-59-3 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
4-Bromo-5-cyano-2-ethylbenzoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-Bromo-5-cyano-2-ethylbenzoic acid
Introduction to 4-Bromo-5-cyano-2-ethylbenzoic acid (CAS No. 1805245-59-3)
4-Bromo-5-cyano-2-ethylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805245-59-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a bromine substituent at the fourth position, a cyano group at the fifth position, and an ethyl group at the second position, which collectively contribute to its unique chemical properties and potential applications.
The structural configuration of 4-Bromo-5-cyano-2-ethylbenzoic acid imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic frameworks. Additionally, the cyano group introduces a polar electron-withdrawing effect, influencing the compound's solubility and interaction with biological targets.
In recent years, 4-Bromo-5-cyano-2-ethylbenzoic acid has been explored in the development of novel pharmaceutical agents. Its benzoic acid core is a common motif in many drugs due to its ability to modulate enzyme activity and receptor binding. For instance, derivatives of benzoic acid have been investigated for their potential in treating inflammatory diseases, infectious disorders, and metabolic conditions. The specific substitution pattern in 4-Bromo-5-cyano-2-ethylbenzoic acid may confer unique pharmacological properties, such as selective binding to certain enzymes or receptors.
One of the most compelling aspects of 4-Bromo-5-cyano-2-ethylbenzoic acid is its role as a building block in medicinal chemistry. Researchers have leveraged its structure to design molecules with enhanced efficacy and reduced toxicity. The bromine atom, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional groups that can fine-tune biological activity. This flexibility has led to several promising candidates entering preclinical development for various therapeutic indications.
Recent studies have highlighted the compound's potential in addressing neurological disorders. The benzoic acid scaffold is known to interact with GABAergic systems, which are critical for regulating neuronal excitability. By modifying the substitution pattern, scientists aim to develop ligands that can modulate these systems more effectively. Preliminary data suggest that derivatives of 4-Bromo-5-cyano-2-ethylbenzoic acid may exhibit neuroprotective properties, making them attractive candidates for treating conditions such as epilepsy and Alzheimer's disease.
The cyano group in 4-Bromo-5-cyano-2-ethylbenzoic acid also contributes to its pharmacological interest. Cyano-substituted compounds are frequently explored for their ability to act as probes or inhibitors of metabolic pathways. For example, cyano groups can enhance binding affinity by participating in hydrogen bonding or π-stacking interactions with biological targets. This has prompted investigations into using 4-Bromo-5-cyano-2-ethylbenzoic acid as a precursor for drugs targeting metabolic enzymes involved in cancer metabolism or inflammation.
From a synthetic chemistry perspective, 4-Bromo-5-cyano-2-ethylbenzoic acid offers an excellent platform for exploring new methodologies and strategies. Its reactivity allows for diverse transformations, including halogenation, cyanation, and alkylation, which are essential for constructing complex molecular architectures. These synthetic possibilities have made it a favorite among researchers aiming to develop novel synthetic routes or optimize existing ones for industrial-scale production.
The ethyl group at the second position of 4-Bromo-5-cyano-2-ethylbenzoic acid adds another layer of functional diversity. Ethyl-substituted benzoic acids often exhibit improved solubility in both aqueous and organic solvents, facilitating their use in various applications. This property is particularly advantageous when designing drug candidates that require balanced solubility profiles for oral administration or topical delivery.
In conclusion,4-Bromo-5-cyano-2-ethylbenzoic acid (CAS No. 1805245-59-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with applications ranging from neurological disorders to metabolic diseases. As research continues to uncover new therapeutic targets and synthetic strategies,4-Bromo-*cyano-*ethylethylbenzoicacid* is poised to play an increasingly important role in advancing drug discovery and development.
1805245-59-3 (4-Bromo-5-cyano-2-ethylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)